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Compound of Interest

Compound Name: Cycloheptanecarboxylic acid

Cat. No.: B072192 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the physicochemical properties of

cycloheptanecarboxylic acid, with a primary focus on its melting point. This document is

intended to serve as a valuable resource for professionals in research, chemical synthesis, and

drug development, offering detailed experimental protocols and a critical analysis of available

data. Cycloheptanecarboxylic acid, a seven-carbon cyclic compound with a carboxylic acid

functional group, is a versatile intermediate in the synthesis of various organic molecules and

pharmaceuticals.[1][2][3] An accurate understanding of its physical properties, such as the

melting point, is crucial for its handling, purification, and application in further synthetic steps.

Physicochemical Data of Cycloheptanecarboxylic
Acid
The following table summarizes the key quantitative data for cycloheptanecarboxylic acid,

compiled from various chemical data sources. It is important to note the variability in the

reported melting points across different suppliers and databases, which may be attributable to

differences in sample purity or analytical methodology.
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Property Value Source(s)

CAS Number 1460-16-8 [4][5][6]

Molecular Formula C₈H₁₄O₂ [4][5][6]

Molecular Weight 142.20 g/mol [7][8]

Appearance
White to off-white crystalline

solid or clear colorless liquid
[1][2][3][7]

Melting Point 54.0 °C [7]

71 °C [4]

97.5-98.0 °C [1]

59-62 °C [3]

Boiling Point 253.4 °C [7]

135-138 °C at 9 mmHg (12

hPa)
[2][4][8]

246-249 °C [5]

Density 1.040 g/cm³

1.035 g/mL at 25 °C [2][4][8]

1.0423 g/cm³ at 20 °C [5]

Refractive Index n20/D 1.4704 [2][4][8]

1.4753 at 20 °C [5]

pKa 4.82 (Predicted) [1][5]

Water Solubility 2.4 g/L at 25 °C [5]

Experimental Protocol: Melting Point Determination
The determination of a melting point is a fundamental technique for assessing the purity of a

crystalline solid.[9] A pure compound typically exhibits a sharp melting point range of 0.5-1.0°C,

whereas impurities tend to depress the melting point and broaden the range.[9][10][11] The
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following protocol details the capillary method using a modern digital melting point apparatus

(e.g., Mel-Temp or DigiMelt).[9][12]

2.1. Materials and Equipment

Cycloheptanecarboxylic acid sample

Melting point capillary tubes (sealed at one end)

Digital melting point apparatus

Spatula

Mortar and pestle (if sample is not a fine powder)

Glass tubing (for packing)

2.2. Procedure

Sample Preparation:

Ensure the cycloheptanecarboxylic acid sample is completely dry and in the form of a

fine powder. If necessary, gently crush the crystals using a mortar and pestle.

Place a small amount of the powdered sample on a clean, dry surface.

Invert a capillary tube and press the open end into the powder until a small amount of the

sample enters the tube.[13]

Sample Packing:

Tap the sealed end of the capillary tube gently on a hard surface to compact the sample at

the bottom.

For efficient packing, drop the capillary tube (sealed end down) through a long, vertical

piece of glass tubing onto the benchtop.[12]

Repeat until the sample is tightly packed to a height of 1-2 mm.[10]
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Apparatus Setup:

Turn on the digital melting point apparatus and ensure it is set to a starting temperature at

least 15-20°C below the expected melting point of cycloheptanecarboxylic acid.

Carefully insert the packed capillary tube into the designated sample holder in the heating

block.

Melting Point Determination:

Rapid Determination (Optional but Recommended): For an unknown or to find an

approximate range, set a fast heating ramp rate (e.g., 10-20°C per minute).[12] Record the

approximate temperature at which the sample melts. Allow the apparatus to cool.

Accurate Determination: Using a fresh sample, set the starting temperature to about 10-

15°C below the approximate melting point found.

Set a slow heating rate of approximately 1-2°C per minute to ensure thermal equilibrium

between the sample, heating block, and thermometer.[9]

Observe the sample closely through the magnifying lens.

Record the temperature (T₁) at which the first drop of liquid appears.

Continue heating and record the temperature (T₂) at which the last crystal of the solid

completely melts.[11]

The melting point is reported as the range from T₁ to T₂.

Post-Measurement:

Turn off the apparatus and allow it to cool.

Once cooled, carefully remove the capillary tube and dispose of it in a designated glass

waste container.

Repeat the measurement with a fresh sample to ensure reproducibility.
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Visualization of Experimental Workflow
The logical flow of the melting point determination protocol is crucial for achieving accurate and

repeatable results. The following diagram illustrates the key steps and decision points in the

process.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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